Cas no 2172318-34-0 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobenzoic acid)
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobenzoic acid
- 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)propanamido]benzoic acid
- 2172318-34-0
- EN300-1501177
-
- Inchi: 1S/C27H26N2O6/c1-27(16-34-2,25(32)28-23-14-8-7-13-21(23)24(30)31)29-26(33)35-15-22-19-11-5-3-9-17(19)18-10-4-6-12-20(18)22/h3-14,22H,15-16H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
- InChI Key: MFZBGNQJYJHKPQ-UHFFFAOYSA-N
- SMILES: O(C(NC(C(NC1C=CC=CC=1C(=O)O)=O)(C)COC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 474.17908655g/mol
- Monoisotopic Mass: 474.17908655g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 753
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 114Ų
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1501177-1.0g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)propanamido]benzoic acid |
2172318-34-0 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1501177-50mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)propanamido]benzoic acid |
2172318-34-0 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1501177-100mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)propanamido]benzoic acid |
2172318-34-0 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1501177-250mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)propanamido]benzoic acid |
2172318-34-0 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1501177-500mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)propanamido]benzoic acid |
2172318-34-0 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1501177-1000mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)propanamido]benzoic acid |
2172318-34-0 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1501177-2500mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)propanamido]benzoic acid |
2172318-34-0 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1501177-5000mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)propanamido]benzoic acid |
2172318-34-0 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1501177-10000mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)propanamido]benzoic acid |
2172318-34-0 | 10000mg |
$14487.0 | 2023-09-27 |
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobenzoic acid Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobenzoic acid
Recent Advances in the Study of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobenzoic acid (CAS: 2172318-34-0)
The compound 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobenzoic acid (CAS: 2172318-34-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methoxymethyl side chain, has shown promising potential in peptide synthesis and drug development. Recent studies have focused on its applications as a building block in solid-phase peptide synthesis (SPPS) and its role in enhancing the stability and bioavailability of peptide-based therapeutics.
One of the key findings from recent research is the compound's ability to facilitate the synthesis of complex peptides with improved yield and purity. The Fmoc group, a widely used protecting group in peptide chemistry, ensures the selective deprotection of amino acids during synthesis, while the methoxymethyl side chain contributes to the solubility and reactivity of the intermediate products. This dual functionality makes 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobenzoic acid a valuable tool for researchers working on the development of novel peptide-based drugs.
In addition to its synthetic utility, recent investigations have explored the pharmacological properties of derivatives of this compound. Preliminary in vitro studies have demonstrated that certain analogs exhibit moderate inhibitory activity against specific enzymes involved in inflammatory pathways. These findings suggest potential applications in the treatment of chronic inflammatory diseases, although further in vivo studies are required to validate these effects and assess the compound's safety profile.
Another area of interest is the compound's potential use in the development of targeted drug delivery systems. Researchers have investigated its incorporation into nanocarriers designed to enhance the delivery of therapeutic peptides to specific tissues or cells. The methoxymethyl group, in particular, has been shown to improve the stability of these nanocarriers in physiological environments, thereby increasing their efficacy and reducing off-target effects.
Despite these promising developments, challenges remain in the large-scale production and application of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobenzoic acid. Issues such as cost-effectiveness, scalability, and the need for further optimization of synthetic protocols are currently being addressed by research teams worldwide. Collaborative efforts between academia and industry are expected to drive advancements in this area, paving the way for broader utilization of this compound in pharmaceutical development.
In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobenzoic acid (CAS: 2172318-34-0) represents a versatile and valuable molecule in the realm of chemical biology and drug discovery. Its unique structural features and functional properties make it a promising candidate for various applications, from peptide synthesis to targeted drug delivery. Continued research and development efforts are likely to uncover additional uses and optimize its performance, further solidifying its role in advancing pharmaceutical science.
2172318-34-0 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)